Quercetin

• CAS No.: 17-39-5
• Product Name: Quercetin
• Molecular Formula: C15H10O7
• Molecular Weight: 302.23 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxychromen-4-one
• Standard InChI: InChI=1S/C15H10O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,16-19,21H
• Standard InChIKey: REFJWTPEDVJJIY-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O)O
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O)O)O
• Appearance: Solid powder
• Boiling Point: Sublimes (NTP, 1992); Sublimes
• Colorform: Yellow needles (dilute alcohol, +2 water)
• Melting Point: 601 to 603 °F (NTP, 1992); 316.5 °C; Mp 313-314 ° dec.; 316-318°C
• Physical Description: Quercetin appears as yellow needles or yellow powder. Converts to anhydrous form at 203-207°F. Alcoholic solutions taste very bitter. (NTP, 1992); Solid
• Description: Quercetin is a polyphenolic flavonoid with potential chemopreventive activity. Quercetin, ubiquitous in plant food sources and a major bioflavonoid in the human diet, may produce antiproliferative effects resulting from the modulation of either EGFR or estrogen-receptor mediated signal transduction pathways. Although the mechanism of action of action is not fully known, the following effects have been described with this agent in vitro: decreased expression of mutant p53 protein and p21-ras oncogene, induction of cell cycle arrest at the G1 phase and inhibition of heat shock protein synthesis. This compound also demonstrates synergy and reversal of the multidrug resistance phenotype, when combined with chemotherapeutic drugs, in vitro. Quercetin also produces anti-inflammatory and anti-allergy effects mediated through the inhibition of the lipoxygenase and cyclooxygenase pathways, thereby preventing the production of pro-inflammatory mediators.; Quercetin is a flavonoid found in many foods and herbs and is a regular component of a normal diet. Extracts of quercetin have been used to treat or prevent diverse conditions including cardiovascular disease, hypercholesterolemia, rheumatic diseases, infections and cancer but have not been shown to be effective in clinical trials for any medical condition. Quercetin as a nutritional supplement is well tolerated and has not been linked to serum enzyme elevations or to episodes of clinically apparent liver injury.; Quercetin, also known as sophoretin or meletin, belongs to the class of organic compounds known as flavonols. Flavonols are compounds that contain a flavone (2-phenyl-1-benzopyran-4-one) backbone carrying a hydroxyl group at the 3-position. Thus, quercetin is considered to be a flavonoid lipid molecule. Quercetin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Quercetin has been detected in multiple biofluids, such as urine and blood. Within the cell, quercetin is primarily located in the membrane (predicted from logP). Quercetin exists in all eukaryotes, ranging from yeast to humans. Quercetin is also a parent compound for other transformation products, including but not limited to, isorhamnetin, rhamnacene, and quercetin 7, 3', 4'-trimethyl ether. Quercetin is a bitter tasting compound that can be found in a number of food items such as wild celery, coriander, herbs and spices, and pear. This makes quercetin a potential biomarker for the consumption of these food products. Quercetin is a potentially toxic compound.
• Solubility: less than 1 mg/mL at 70° F (NTP, 1992); 60 mg/L (at 16 °C); 0.06 mg/mL at 16 °C; Very soluble in ether, methanol; soluble in ethanol, acetone, pyridine, acetic acid; Soluble in alcohol and glacial acetic acid; insoluble in water; In water, 60 mg/L at 16 °C
• Synonyms: Kvercetin; Meletin; NCI-C60106; NSC 9219; NSC 9221; Quercetin; Quercetine; Quercetol; Quertine; Sophoretin; Xanthaurine.;2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-4H-1-benzopyran-4-one
• Vapor Pressure: 2.81X10-14 mm Hg at 25 °C (est)
• PubChem Compound: 5280343
• Last Modified: Nov 11 2021